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Compound of Interest

Compound Name: Cyclohexyl propionate

Cat. No.: B1665103 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Cyclohexyl Propionate
(CAS 6222-35-1)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical data for

Cyclohexyl Propionate (CAS No. 6222-35-1). The information is compiled from various

scientific and chemical data sources, presenting quantitative data in structured tables, outlining

general experimental protocols for property determination, and visualizing a standard analytical

workflow.

Compound Identification and General Properties
Cyclohexyl propionate, also known as cyclohexyl propanoate, is a carboxylic ester

recognized for its characteristic fruity aroma, often described as apple- and banana-like[1][2][3].

It is a colorless liquid used as a synthetic flavoring agent and fragrance component in various

products, including beverages, candy, ice cream, and baked goods[2][4][5].
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Identifier Value

Chemical Name
Cyclohexyl propionate; Cyclohexyl

propanoate[6][7]

CAS Number 6222-35-1[1][7][8]

Molecular Formula C₉H₁₆O₂[1][8][9]

Molecular Weight 156.22 g/mol [1][2][4]

EINECS Number 228-303-5[2][10][11]

FEMA Number 2354[4][8][10]

JECFA Number 1097[3][4]

InChIKey MAMMVUWCKMOLSG-UHFFFAOYSA-N[6][9]

Canonical SMILES CCC(=O)OC1CCCCC1[9]

Physicochemical Data
The following tables summarize the key quantitative physicochemical properties of Cyclohexyl
Propionate. Data is presented with corresponding conditions where available.

Table 2.1: Thermodynamic and Physical Properties
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Property Value Conditions

Boiling Point 190-193 °C[2][6]
Atmospheric Pressure (760

mmHg)

72-73 °C[4][8][10] 10.00 mm Hg

46-50 °C[8][10] 0.70 mm Hg

Density 0.9529 g/cm³[2][6] @ 20 °C

0.954 g/mL[4][5][12] @ 25 °C

0.969-0.974 g/cm³[1][8][10] @ 25 °C

Flash Point 154 °F (67.78 °C)[8][10] Tag Closed Cup (TCC)

Vapor Pressure 0.385 mmHg[8][10] @ 25 °C (Estimated)

logP (Octanol/Water) 3.13[4][8][10] -

Table 2.2: Optical and Solubility Properties
Property Value Conditions

Refractive Index 1.439-1.446[1][8][10] n20/D (@ 20 °C)

1.441[2][4][12] n20/D (@ 20 °C)

Water Solubility Insoluble[1][2][8][10][12] -

150 mg/L[10] @ 25 °C (Estimated)

Solvent Solubility Miscible in ethanol[1][3][13] Room Temperature

Soluble in alcohol[8][10] -

Experimental Protocols (General Methodologies)
While specific experimental reports for this compound are not publicly detailed, the properties

listed above are determined by standard, well-established laboratory protocols.

Boiling Point Determination: The boiling point is typically determined by distillation. For

values at reduced pressure, vacuum distillation is employed. The liquid is heated in a
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distillation apparatus, and the temperature at which the vapor pressure equals the applied

pressure (atmospheric or vacuum) and stable condensation occurs is recorded as the boiling

point.

Density Measurement: Density is commonly measured using a pycnometer or a digital

density meter. The mass of a precise, known volume of the substance is measured at a

controlled temperature (e.g., 20 °C or 25 °C). The density is then calculated by dividing the

mass by the volume.

Refractive Index Measurement: The refractive index is determined using a refractometer,

typically an Abbé refractometer. A small sample of the liquid is placed on the prism, and light

from a monochromatic source (usually the sodium D-line, 589 nm) is passed through it. The

angle of refraction is measured at a controlled temperature (e.g., 20 °C) to determine the

refractive index.

Flash Point Measurement: The Tag Closed Cup (TCC) method is a standard procedure for

determining the flash point of volatile liquids. The sample is heated in a closed cup at a

controlled rate. An ignition source is periodically directed into the vapor space of the cup. The

flash point is the lowest temperature at which the vapors ignite to produce a brief flash.

Gas Chromatography (GC) Analysis: Purity and identification are often confirmed using Gas

Chromatography. A sample is vaporized and injected into a capillary column. An inert carrier

gas moves the sample through the column, where components separate based on their

boiling points and interactions with the column's stationary phase. Retention time is used for

identification against a standard.

Analytical Workflow Visualization
As Cyclohexyl Propionate is a volatile organic compound used in flavor and fragrance

applications, Gas Chromatography-Mass Spectrometry (GC-MS) is a critical analytical

technique for its identification and purity assessment. The following diagram illustrates a typical

GC-MS workflow.
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Caption: Workflow for Identification and Purity Analysis by GC-MS.

Safety and Handling
Cyclohexyl propionate is classified as a combustible liquid[4][11]. Standard safety

precautions should be observed during handling.

Handling: Work in a well-ventilated area. Wear suitable protective clothing, gloves, and

eye/face protection[11][14]. Avoid contact with skin and eyes, and prevent the formation of

aerosols[11]. Keep away from heat, sparks, open flames, and hot surfaces[11].

Storage: Store in a cool, well-ventilated place in tightly closed containers[11][15].

Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish

fires[11].

Stability: The compound is stable under normal storage and handling conditions. It is

incompatible with strong oxidizing agents and strong bases[13].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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